Cas no 488814-08-0 (methyl 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product name: methyl 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 488814-08-0
• MF: C₂₀H₂₁NO₄S
• MW: 371.450044393539
• CID: 6088470
• PubChem ID: 1972455

methyl 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• methyl 2-[[(E)-3-(4-methoxyphenyl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• methyl 2-{[3-(4-methoxyphenyl)acryloyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-[[3-(4-methoxyphenyl)-1-oxo-2-propen-1-yl]amino]-, methyl ester
• AKOS000496021
• (E)-methyl 2-(3-(4-methoxyphenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• F1520-4100
• 488814-08-0
• METHYL 2-[(2E)-3-(4-METHOXYPHENYL)PROP-2-ENAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE

• Inchi： 1S/C20H21NO4S/c1-24-14-10-7-13(8-11-14)9-12-17(22)21-19-18(20(23)25-2)15-5-3-4-6-16(15)26-19/h7-12H,3-6H2,1-2H3,(H,21,22)
• InChI Key： IHZLNANEPDSQNC-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(OC)=O)=C(NC(=O)C=CC1=CC=C(OC)C=C1)S2

Computed Properties

• Exact Mass: 371.11912932g/mol
• Monoisotopic Mass: 371.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 629.0±55.0 °C(Predicted)
• pka: 13.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on methyl 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Research Brief on Methyl 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS: 488814-08-0)

The compound methyl 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS: 488814-08-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR) to optimize its efficacy and safety profile.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. In vitro studies have demonstrated its inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Additionally, its interaction with key enzymes like cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs) has been explored, providing insights into its multifaceted biological activities.

Further investigations into the pharmacokinetic properties of methyl 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate have revealed promising oral bioavailability and metabolic stability. These attributes make it a viable candidate for further preclinical development. Recent advancements in synthetic methodologies have also enabled the production of derivatives with enhanced potency and selectivity, paving the way for the development of next-generation therapeutics.

In conclusion, the ongoing research on methyl 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS: 488814-08-0) underscores its potential as a versatile scaffold for drug discovery. Future studies should focus on in vivo validation of its therapeutic efficacy and safety, as well as the exploration of its applications in other disease models. The integration of computational modeling and high-throughput screening techniques could further accelerate the development of this promising compound.